O-Cresolphthalein complexone sodium salt

• IUPAC Name: sodium;2-[[5-[1-[3-[[bis(carboxymethyl)amino]methyl]-4-hydroxy-5-methylphenyl]-3-oxo-2-benzofuran-1-yl]-2-hydroxy-3-methylphenyl]methyl-(carboxymethyl)amino]acetate
• InChI: InChI=1S/C32H32N2O12.Na/c1-17-7-21(9-19(29(17)43)11-33(13-25(35)36)14-26(37)38)32(24-6-4-3-5-23(24)31(45)46-32)22-8-18(2)30(44)20(10-22)12-34(15-27(39)40)16-28(41)42;/h3-10,43-44H,11-16H2,1-2H3,(H,35,36)(H,37,38)(H,39,40)(H,41,42);/q;+1/p-1
• InChI Key: BEHXBMBUPSOZLM-UHFFFAOYSA-M
• Canonical SMILES: CC1=CC(=CC(=C1O)CN(CC(=O)O)CC(=O)O)C2(C3=CC=CC=C3C(=O)O2)C4=CC(=C(C(=C4)C)O)CN(CC(=O)O)CC(=O)[O-].[Na+]
• Molecular Formula: C32H31N2NaO12
• Molecular Weight: 658.6 g/mol

Description

O-Cresolphthalein complexone sodium salt is a chemical compound with the CAS Number: 62698-54-8. It is commonly used as a pH indicator dye for the calorimetric determination of calcium in serum. The compound appears as maroon color or pale reddish-yellow crystals.

Synthesis Analysis

The synthesis of O-Cresolphthalein complexone sodium salt is often used in conjunction with automated calcium methods. It is used in the estimation of calcium in serum samples based on the reaction of Ca2+ with o-cresolphthalein complexone in an alkaline solution.

Molecular Structure Analysis

The molecular weight of O-Cresolphthalein complexone sodium salt is 658.59. The IUPAC name is sodium [ {5- [1- (3- { [bis (carboxymethyl)amino]methyl}-4-hydroxy-5-methylphenyl)-3-oxo-1,3-dihydro-2-benzofuran-1-yl]-2-hydroxy-3-methylbenzyl} (carboxymethyl)amino]acetate.

Chemical Reactions Analysis

O-Cresolphthalein complexone sodium salt is used in the estimation of calcium in serum samples based on the reaction of Ca2+ with o-cresolphthalein complexone in an alkaline solution.

Physical And Chemical Properties Analysis

O-Cresolphthalein complexone sodium salt appears as maroon color or pale reddish-yellow crystals. It is soluble in ethanol, ether, glacial acetic acid, and dilute alkali, turning the solution a violet color. It is slightly soluble in water and hardly soluble in benzene.

Scientific Research Applications

pH Indicator in Titrations

• o-CPC serves as a reversible pH indicator. Its solution appears colorless below pH 8.2 and turns purple above pH 9.8. .
• .

Calcium Determination

• .

Metal Ion Complex Formation

• o-CPC readily forms complexes with various metal ions. Notably, it has been studied for its ability to create mononuclear and homobinuclear complexes with metals like:
  • .

Polyamide and Polyimide Synthesis

• .

Predicting Blood Collection Timing

• .

Flow Visualization in Ducts

• .

Laboratory Syntheses

• .

Mechanism of Action

Target of Action

The primary target of O-Cresolphthalein complexone sodium salt is calcium ions in the human body . It is used as an alkaline earth metal ion indicator and is particularly effective in the colorimetric estimation of calcium in serum .

Mode of Action

O-Cresolphthalein complexone sodium salt: interacts with its target, calcium ions, to form a complex. This interaction occurs under alkaline conditions (pH 10-12), resulting in the formation of a red complex . The binding of calcium to O-Cresolphthalein complexone sodium salt results in a color change, which is used as an indicator in titrations .

Biochemical Pathways

The biochemical pathway affected by O-Cresolphthalein complexone sodium salt is the calcium signaling pathway. Calcium plays significant roles in cell structural components and biochemical functioning through signaling within and external to the cell . By binding to calcium ions, O-Cresolphthalein complexone sodium salt can affect this pathway and its downstream effects.

Pharmacokinetics

The pharmacokinetics of O-Cresolphthalein complexone sodium salt It is known that the compound is insoluble in water but soluble in ethanol . This solubility profile may impact its absorption, distribution, metabolism, and excretion (ADME) properties, and thus its bioavailability.

Result of Action

The result of the action of O-Cresolphthalein complexone sodium salt is the formation of a red complex with calcium ions . This complex formation is used to determine calcium levels in the human body . The color change associated with complex formation provides a visual indication of the presence and concentration of calcium ions.

Action Environment

The action of O-Cresolphthalein complexone sodium salt is influenced by environmental factors such as pH. The compound is colorless at pH 11, but turns pink in the presence of alkaline earth metals . Therefore, the efficacy and stability of O-Cresolphthalein complexone sodium salt can be influenced by the pH of its environment. Additionally, the compound is insoluble in water but soluble in ethanol , which may also impact its action depending on the solvent environment.